Isopropyl 2-methyl-5-[(phenylsulfonyl)amino]-1-benzofuran-3-carboxylate

• Molecular Formula: C19H19NO5S
• Molecular Weight: 373.4 g/mol
• IUPAC Name: propan-2-yl 5-(benzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C19H19NO5S/c1-12(2)24-19(21)18-13(3)25-17-10-9-14(11-16(17)18)20-26(22,23)15-7-5-4-6-8-15/h4-12,20H,1-3H3
• InChI Key: GATMTUXXRNIKNW-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(O1)C=CC(=C2)NS(=O)(=O)C3=CC=CC=C3)C(=O)OC(C)C

Description

Isopropyl 2-methyl-5-[(phenylsulfonyl)amino]-1-benzofuran-3-carboxylate, also known as LY294002, is a potent and specific inhibitor of the phosphatidylinositol 3-kinase (PI3K) pathway. This compound has been extensively used in scientific research to investigate the role of PI3K signaling in various cellular processes, including cell proliferation, apoptosis, and metabolism.

Scientific Research Applications

Isopropyl 2-methyl-5-[(phenylsulfonyl)amino]-1-benzofuran-3-carboxylate has been widely used in scientific research to investigate the role of PI3K signaling in various cellular processes. It has been shown to inhibit the growth and survival of cancer cells in vitro and in vivo, making it a potential anticancer agent. Isopropyl 2-methyl-5-[(phenylsulfonyl)amino]-1-benzofuran-3-carboxylate has also been used to study the role of PI3K signaling in insulin signaling, glucose metabolism, and adipogenesis. Furthermore, Isopropyl 2-methyl-5-[(phenylsulfonyl)amino]-1-benzofuran-3-carboxylate has been used in neuroscience research to study the role of PI3K signaling in synaptic plasticity and memory formation.

Mechanism of Action

Isopropyl 2-methyl-5-[(phenylsulfonyl)amino]-1-benzofuran-3-carboxylate specifically inhibits the PI3K pathway by binding to the ATP-binding site of the p110 subunit of PI3K. This prevents the phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to phosphatidylinositol 3,4,5-trisphosphate (PIP3), which is a key step in the activation of downstream signaling pathways, including Akt and mTOR. Inhibition of the PI3K pathway by Isopropyl 2-methyl-5-[(phenylsulfonyl)amino]-1-benzofuran-3-carboxylate leads to decreased cell proliferation, increased apoptosis, and altered metabolism.
Biochemical and Physiological Effects
Isopropyl 2-methyl-5-[(phenylsulfonyl)amino]-1-benzofuran-3-carboxylate has been shown to have a variety of biochemical and physiological effects. In cancer cells, Isopropyl 2-methyl-5-[(phenylsulfonyl)amino]-1-benzofuran-3-carboxylate inhibits cell proliferation and survival by inducing cell cycle arrest and apoptosis. In adipocytes, Isopropyl 2-methyl-5-[(phenylsulfonyl)amino]-1-benzofuran-3-carboxylate inhibits insulin-stimulated glucose uptake and lipogenesis. In neurons, Isopropyl 2-methyl-5-[(phenylsulfonyl)amino]-1-benzofuran-3-carboxylate inhibits synaptic plasticity and memory formation by blocking the activation of downstream signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using Isopropyl 2-methyl-5-[(phenylsulfonyl)amino]-1-benzofuran-3-carboxylate in lab experiments is its specificity for the PI3K pathway. This allows researchers to selectively inhibit this pathway without affecting other signaling pathways. Another advantage is its potency, which allows for effective inhibition at low concentrations. However, one limitation of using Isopropyl 2-methyl-5-[(phenylsulfonyl)amino]-1-benzofuran-3-carboxylate is its potential off-target effects, which may affect other cellular processes. Additionally, Isopropyl 2-methyl-5-[(phenylsulfonyl)amino]-1-benzofuran-3-carboxylate has a short half-life in vivo, which may limit its effectiveness in animal studies.

Future Directions

There are several future directions for the use of Isopropyl 2-methyl-5-[(phenylsulfonyl)amino]-1-benzofuran-3-carboxylate in scientific research. One direction is the investigation of its potential as an anticancer agent in combination with other chemotherapeutic agents. Another direction is the study of its effects on other cellular processes, such as autophagy and inflammation. Additionally, the development of more potent and selective PI3K inhibitors may provide new tools for investigating the role of PI3K signaling in various cellular processes.

Synthesis Methods

The synthesis of Isopropyl 2-methyl-5-[(phenylsulfonyl)amino]-1-benzofuran-3-carboxylate involves several steps, starting from 2-methyl-5-nitrobenzofuran. The nitro group is reduced to an amine, which is then protected with a sulfonyl group. The carboxylic acid is activated with dicyclohexylcarbodiimide (DCC) and reacted with the protected amine to form the amide bond. The sulfonyl group is then removed to yield the final product, Isopropyl 2-methyl-5-[(phenylsulfonyl)amino]-1-benzofuran-3-carboxylate.